Cas no 2168887-82-7 (4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2168887-82-7
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6049768
• PubChem ID: 165790079
• Update Time: 2025-07-17

4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1457679
• 2168887-82-7
• 4-(4-chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid
• 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H10ClNO2S/c10-8-4-14-3-7(8)5-1-11-2-6(5)9(12)13/h3-6,11H,1-2H2,(H,12,13)
• InChI Key： XMNPIURKYAATHX-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2168887-82-7)

4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2168887-82-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential applications of this compound.

The molecular structure of 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring attached to a thiophene moiety, with a chlorine atom substituting one of the thiophene ring's carbon atoms. The carboxylic acid group attached to the pyrrolidine ring further enhances its chemical reactivity and functional versatility. This combination of structural elements imparts unique physical and chemical properties to the compound, making it an interesting candidate for various scientific investigations.

In terms of physical properties, 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The synthesis of 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 4-chlorothiophene with pyrrolidine carboxylic acid derivatives under appropriate conditions. The reaction typically proceeds via a nucleophilic substitution mechanism, where the chlorine atom on the thiophene ring is replaced by the pyrrolidine moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic systems, which have significantly improved the yield and purity of the final product.

The biological activity of 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and pain management. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies in animal models have confirmed its efficacy in reducing inflammation and alleviating pain symptoms.

Beyond its anti-inflammatory and analgesic properties, 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid has also shown potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) has indicated that this compound can effectively inhibit the replication of certain viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings suggest that further investigation into its antiviral properties could lead to new therapeutic strategies for viral infections.

In the realm of cancer research, 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid has demonstrated promising anticancer activity against various types of cancer cells. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Mechanistic studies have revealed that this compound targets multiple signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/AKT pathway and the MAPK/ERK pathway. These findings highlight its potential as a lead compound for developing novel anticancer drugs.

The safety profile of 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(4-Chlorothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2168887-82-7) is a multifaceted compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising pharmacological properties, make it an exciting candidate for further investigation and development into new therapeutic agents. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various medical conditions.